2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide

• IUPAC Name: 2-(2-chloro-4-fluorophenoxy)-N-(1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C12H10ClFN2O3/c1-7(12(17)15-11-4-5-18-16-11)19-10-3-2-8(14)6-9(10)13/h2-7H,1H3,(H,15,16,17)
• InChI Key: UAHMUDMTKJNMOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NOC=C1)OC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C12H10ClFN2O3
• Molecular Weight: 284.67 g/mol

Description

2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide is not well understood. However, it is believed to interact with cellular targets involved in various biological processes, such as cell growth and proliferation, inflammation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. In cancer cells, it has been shown to inhibit cell growth and induce apoptosis. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been found to have antioxidant properties, which may have potential benefits in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize in large quantities. However, one of the limitations is its limited solubility in water, which may affect its bioavailability and limit its potential applications.

Future Directions

There are several future directions for the research and development of 2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide. One direction is the optimization of the synthesis method to improve yield and purity. Another direction is the investigation of its potential as a drug candidate for the treatment of various diseases, such as cancer and inflammation. Additionally, further studies are needed to better understand its mechanism of action and potential side effects.

Scientific Research Applications

2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide has been studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In materials science, it has been used as a building block for the synthesis of novel polymers with unique properties. Additionally, it has been studied for its potential use as a pesticide and herbicide.